(1-Methoxypropan-2-yl)(pentan-2-yl)amine
Description
(1-Methoxypropan-2-yl)(pentan-2-yl)amine is a secondary amine featuring two distinct substituents: a 1-methoxypropan-2-yl group (a methoxy-substituted isopropyl chain) and a pentan-2-yl group (a branched five-carbon alkyl chain).
Properties
CAS No. |
1019629-55-0 |
|---|---|
Molecular Formula |
C9H21NO |
Molecular Weight |
159.27 g/mol |
IUPAC Name |
N-(1-methoxypropan-2-yl)pentan-2-amine |
InChI |
InChI=1S/C9H21NO/c1-5-6-8(2)10-9(3)7-11-4/h8-10H,5-7H2,1-4H3 |
InChI Key |
RESDLQQEOJDBFS-UHFFFAOYSA-N |
SMILES |
CCCC(C)NC(C)COC |
Canonical SMILES |
CCCC(C)NC(C)COC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Molecular Properties
| Compound Name | Molecular Formula | Molecular Weight | Key Substituents | Potential Applications | Reference |
|---|---|---|---|---|---|
| (1-Methoxypropan-2-yl)(pentan-2-yl)amine | C₉H₂₁NO | 159.27 g/mol | Methoxypropan-2-yl, pentan-2-yl | Intermediate, agrochemicals? | - |
| (3-Bromo-4-fluorophenyl)methylamine | C₁₂H₁₇BrFN | 274.17 g/mol | Bromo-fluorophenylmethyl, pentan-2-yl | Pharmaceutical intermediate | |
| 1-(2-Methoxyphenyl)propan-2-amine | C₁₀H₁₅NO | 165.23 g/mol | 2-Methoxyphenyl, methylamino | Psychoactive analog (e.g., methoxyamphetamine) | |
| (1-Methoxypropan-2-yl)(methyl)amine | C₅H₁₃NO | 103.16 g/mol | Methoxypropan-2-yl, methyl | Laboratory research |
Key Observations:
- Steric Effects : The branched pentan-2-yl group introduces greater steric hindrance than linear alkyl chains, which may affect reactivity in synthetic pathways or binding affinity in bioactive compounds .
- Electronic Effects : The methoxy group in the target compound and 1-(2-methoxyphenyl)propan-2-amine both donate electron density, but the phenyl ring in the latter enables conjugation, altering electronic properties significantly .
Physicochemical and Functional Differences
- Basicity: The methoxy group in the target compound likely reduces amine basicity compared to non-oxygenated analogs (e.g., pentan-2-yl(methyl)amine) due to electron donation, which destabilizes the protonated form.
- Solubility : The methoxy group enhances water solubility relative to purely alkyl-substituted amines but is offset by the hydrophobic pentan-2-yl chain.
- Stability : Branched alkyl chains (e.g., pentan-2-yl) may confer greater stability against oxidative degradation compared to linear chains .
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